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Compound of Interest

Compound Name: Sodium hypochlorite pentahydrate

Cat. No.: B159141 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data

available for sodium hypochlorite pentahydrate (NaOCl·5H₂O). The information is tailored

for researchers, scientists, and professionals in drug development who utilize this compound.

This document summarizes key quantitative data, details experimental protocols for obtaining

such data, and provides visualizations of the analytical workflow.

Introduction
Sodium hypochlorite pentahydrate is a stable crystalline form of sodium hypochlorite,

offering advantages over its aqueous solution in various applications, including organic

synthesis and as a disinfectant. A thorough understanding of its spectroscopic properties is

crucial for quality control, reaction monitoring, and characterization. This guide covers the

principal spectroscopic techniques used to analyze this compound: Raman spectroscopy,

Infrared (IR) spectroscopy, and Ultraviolet-Visible (UV-Vis) spectroscopy.

Spectroscopic Data
The following tables summarize the available quantitative spectroscopic data for sodium
hypochlorite pentahydrate and its constituent ions in solution.
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Table 1: Raman Spectroscopy Data for Solid Sodium
Hypochlorite Pentahydrate

Vibrational Mode
Wavenumber
(cm⁻¹) at -173°C

Wavenumber
(cm⁻¹) at 2°C

Assignment

ν(OCl) 736 732 O-Cl stretching

Lattice Modes
Multiple peaks below

400

Multiple peaks below

400

Crystal lattice

vibrations

Data sourced from a study on the crystal structures of hypohalite salts, which included variable-

temperature Raman spectroscopy on individual crystals of NaOCl·5H₂O.

Table 2: Infrared (IR) Spectroscopy Data for Aqueous
Sodium Hypochlorite

Wavenumber (cm⁻¹) Assignment

~3400 (broad) O-H stretching of water

~1640 H-O-H bending of water

~713-720 O-Cl stretching

Note: This data is for an aqueous solution of sodium hypochlorite. Specific IR data for the solid

pentahydrate is not readily available in the reviewed literature. For the solid pentahydrate, one

would expect to see sharper and more defined peaks for the water of hydration in the O-H

stretching and bending regions, in addition to the O-Cl stretching mode.

Table 3: UV-Vis Spectroscopy Data for Aqueous Sodium
Hypochlorite

Wavelength (λmax)
Molar Extinction
Coefficient (ε)

Species

~292 nm ~350 M⁻¹cm⁻¹ Hypochlorite ion (OCl⁻)

~235 nm ~100 M⁻¹cm⁻¹ Hypochlorous acid (HOCl)
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Note: This data represents the characteristic absorbance of the hypochlorite ion and its

conjugate acid in aqueous solution. For the solid pentahydrate, UV-Vis analysis would typically

be performed using diffuse reflectance spectroscopy.

Experimental Protocols
This section details the methodologies for the synthesis of sodium hypochlorite
pentahydrate and its subsequent spectroscopic analysis.

Synthesis of Sodium Hypochlorite Pentahydrate
Crystals
High-purity sodium hypochlorite pentahydrate crystals can be synthesized through the

reaction of chlorine gas with a concentrated sodium hydroxide solution, followed by

crystallization.

Materials:

Sodium hydroxide (NaOH)

Chlorine gas (Cl₂)

Deionized water

Procedure:

Prepare a concentrated solution of sodium hydroxide (e.g., 45-50 wt%).

Bubble chlorine gas through the chilled NaOH solution while maintaining the temperature

below 20°C.

Continue the reaction until the desired concentration of sodium hypochlorite is achieved.

Filter the solution to remove the precipitated sodium chloride (NaCl) byproduct.

Cool the filtrate to induce crystallization of sodium hypochlorite pentahydrate.

Collect the crystals by filtration and wash with a small amount of cold deionized water.
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Dry the crystals under vacuum at a low temperature.

Raman Spectroscopy
Instrument:

Raman spectrometer equipped with a laser source (e.g., 532 nm or 785 nm).

Microscope for sample visualization and laser focusing.

Temperature-controlled stage.

Procedure:

Place a small, representative crystal of sodium hypochlorite pentahydrate on a clean

microscope slide or the temperature-controlled stage.

Focus the laser onto the crystal surface using the microscope.

Acquire the Raman spectrum over a suitable spectral range (e.g., 100-4000 cm⁻¹).

Set the acquisition parameters (laser power, exposure time, and number of accumulations)

to achieve an adequate signal-to-noise ratio while avoiding sample degradation.

For variable-temperature studies, allow the sample to equilibrate at the desired temperature

before acquiring the spectrum.

Infrared (IR) Spectroscopy (ATR-FTIR)
While specific data for the solid is scarce, Attenuated Total Reflectance (ATR) FTIR is a

suitable technique for analyzing solid samples.

Instrument:

Fourier Transform Infrared (FTIR) spectrometer.

ATR accessory with a suitable crystal (e.g., diamond or zinc selenide).

Procedure:
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Record a background spectrum of the clean, empty ATR crystal.

Place a small amount of the powdered sodium hypochlorite pentahydrate crystals onto

the ATR crystal, ensuring complete coverage of the crystal surface.

Apply uniform pressure to the sample using the ATR's pressure clamp to ensure good

contact between the sample and the crystal.

Acquire the sample spectrum over the desired range (e.g., 400-4000 cm⁻¹).

Clean the ATR crystal thoroughly after the measurement.

UV-Vis Spectroscopy (Diffuse Reflectance)
For opaque solid samples like crystalline powders, diffuse reflectance spectroscopy is the

preferred method for obtaining UV-Vis spectra.

Instrument:

UV-Vis spectrophotometer.

Integrating sphere diffuse reflectance accessory.

A non-absorbing, highly reflective powder as a reference standard (e.g., BaSO₄ or PTFE).

Procedure:

Record a baseline spectrum using the reference standard packed into the sample holder.

Empty the sample holder and fill it with the powdered sodium hypochlorite pentahydrate,

ensuring a smooth, level surface.

Place the sample holder in the diffuse reflectance accessory.

Acquire the diffuse reflectance spectrum over the desired wavelength range (e.g., 200-800

nm).

The instrument software can be used to convert the reflectance data to absorbance or

Kubelka-Munk units for analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b159141?utm_src=pdf-body
https://www.benchchem.com/product/b159141?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow Visualization
The following diagram illustrates the general workflow for the spectroscopic analysis of sodium
hypochlorite pentahydrate.
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Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and spectroscopic analysis of sodium
hypochlorite pentahydrate.

To cite this document: BenchChem. [Spectroscopic Profile of Sodium Hypochlorite
Pentahydrate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159141#spectroscopic-data-of-sodium-hypochlorite-
pentahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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